molecular formula C7H5BrFNO2 B586847 2-Amino-5-bromo-4-fluorobenzoic acid CAS No. 143945-65-7

2-Amino-5-bromo-4-fluorobenzoic acid

Cat. No. B586847
CAS RN: 143945-65-7
M. Wt: 234.024
InChI Key: RPHQHEBXMAGQKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Amino-5-bromo-4-fluorobenzoic acid” is a chemical compound with the molecular formula C7H5BrFNO2 . It is related to “2-Amino-5-fluorobenzoic acid”, which is known to be an antimetabolite for the tryptophan pathway in yeast and is toxic due to its antimetabolite conversion to 5-Fluorotryptophan .


Synthesis Analysis

The synthesis of “2-Amino-5-bromo-4-fluorobenzoic acid” involves multiple steps . One reported method involves the amination of 2-bromo-4-fluorobenzoic acid with aniline to yield N-phenyl-4-fluoro-anthranilic acid .


Molecular Structure Analysis

The molecular weight of “2-Amino-5-bromo-4-fluorobenzoic acid” is 234.02 g/mol . The InChI code is 1S/C7H5BrFNO2/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2H,10H2,(H,11,12) .


Chemical Reactions Analysis

Amination of 2-bromo-4-fluorobenzoic acid with aniline is reported to yield N-phenyl-4-fluoro-anthranilic acid .

Scientific Research Applications

  • Synthesis Techniques and Optimization : Zhou Peng-peng (2013) described a method to synthesize 3-Bromo-2-fluorobenzoic acid with high purity from 2-amino-6-fluorobenzonitrile, highlighting optimized conditions for bromination and hydrolysis. This method offers low-cost and mild reaction conditions, suitable for industrial-scale production (Zhou Peng-peng, 2013).

  • Fluorimetric Analysis of Amino Acids : K. Imai and Yoshihiko Watanabe (1981) researched the fluorigenic reaction of secondary amino acids, including proline, with fluorinated compounds. Their findings demonstrate superior reactivity and fluorescence yield, important for analytical chemistry (Imai & Watanabe, 1981).

  • Molecular Structural Analysis : In a study by B. Banerjee et al. (2022), the co-crystal of 2-aminobenzothiazol with 4-fluorobenzoic acid was synthesized and characterized, providing insights into molecular interactions and structural properties (Banerjee et al., 2022).

  • Pharmaceutical Research and Development : Research by T. Bradshaw et al. (2002) on novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, involving amino acid conjugation, highlights the potential pharmaceutical applications of compounds related to 2-Amino-5-bromo-4-fluorobenzoic acid. This study emphasizes their use in cancer treatment (Bradshaw et al., 2002).

  • Antimicrobial Activity : Hacer Bayrak et al. (2009) investigated the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide, evaluating their antimicrobial activities. This research demonstrates the potential use of fluorine-containing compounds in developing antibacterial agents (Bayrak et al., 2009).

  • Chemical Reaction Optimization : A study by Yin Jian-zhong (2010) on the synthesis of Methyl 2-amino-5-fluorobenzoate, using 3-fluorobenzoic acid as raw material, presents a high-yield method with implications for industrial-scale chemical production (Yin Jian-zhong, 2010).

Mechanism of Action

While the specific mechanism of action for “2-Amino-5-bromo-4-fluorobenzoic acid” is not mentioned, it is related to “2-Amino-5-fluorobenzoic acid”, which is known to be an antimetabolite for the tryptophan pathway in yeast .

Safety and Hazards

The safety data sheet for a related compound, “2-Amino-4-fluorobenzoic acid”, indicates that it is harmful by inhalation, in contact with skin, and if swallowed . It is advised to avoid contact with skin and eyes, avoid breathing dust, and not to ingest .

properties

IUPAC Name

2-amino-5-bromo-4-fluorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrFNO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPHQHEBXMAGQKB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1Br)F)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrFNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90651707
Record name 2-Amino-5-bromo-4-fluorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90651707
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

234.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-5-bromo-4-fluorobenzoic acid

CAS RN

143945-65-7
Record name 2-Amino-5-bromo-4-fluorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90651707
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Amino-5-bromo-4-fluoro-benzoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 2-amino-4-fluorobenzoic acid (10 g, 64.5 mmol) in N,N-dimethylformamide (100 mL) at −10° C., was added dropwise a solution of N-bromosuccinimide (11.2 g, 62.9 mmol) in N,N-dimethylformamide (50 mL) over 1 hour. After the addition was complete, the mixture was stirred at −10° C. for 1 hour. The reaction was quenched with aqueous sodium bisulfate and partitioned between ethyl acetate and water. The organic layer was separated, and the aqueous layer was extracted twice with ethyl acetate. The combined organic layers were washed with water and then with brine, and then dried over sodium sulfate. The sample was concentrated to give the crude product 27 (14.5 g, yield: 96.5%), which was used for the next step without further purification.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
96.5%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.